Cas no 2171577-98-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid
• CAS No: 2171577-98-1
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6118653
• PubChem ID: 165813786
• Update Time: 2025-06-10

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]azepane-2-carboxylic acid
• 2171577-98-1
• EN300-1486343

• Inchi： 1S/C24H26N2O5/c27-22(26-13-7-1-2-12-21(26)23(28)29)14-25-24(30)31-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,1-2,7,12-15H2,(H,25,30)(H,28,29)
• InChI Key： VFMXUKXKIKWFEP-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CCCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid (CAS No. 2171577-98-1)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid (CAS No. 2171577-98-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection under mild basic conditions, making it a preferred choice for modern peptide chemistry.

The molecular structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid features an azepane ring, a seven-membered heterocycle, which contributes to its unique conformational flexibility. This property is particularly valuable in drug discovery, where rigid and flexible scaffolds are often compared for optimal bioactivity. Researchers frequently search for "Fmoc-protected azepane derivatives" or "CAS 2171577-98-1 applications" to explore its potential in designing novel therapeutics.

In recent years, the demand for custom peptide synthesis and peptide-based drugs has surged, driven by advancements in oncology, neurology, and metabolic disease research. 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid is often highlighted in discussions about "peptide modification techniques" and "non-natural amino acid incorporation." Its compatibility with automated peptide synthesizers and high-yield reactions makes it a staple in laboratories focusing on bioconjugation and proteomics.

From an analytical perspective, this compound is characterized using techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR). Purity and stability are critical factors, especially when addressing common queries like "how to store Fmoc-amino acids" or "best practices for handling CAS 2171577-98-1." Proper storage under inert conditions (e.g., argon or nitrogen) at low temperatures (-20°C) is recommended to prevent degradation.

The versatility of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid extends to its role in structure-activity relationship (SAR) studies. Medicinal chemists leverage its scaffold to investigate interactions with biological targets such as G-protein-coupled receptors (GPCRs) or enzymes. Online searches for "azepane in drug design" or "Fmoc-amino acid suppliers" often lead to discussions about this compound's relevance in optimizing pharmacokinetic properties.

Environmental and regulatory considerations are also trending topics. While CAS 2171577-98-1 is not classified as hazardous, researchers increasingly seek "green chemistry alternatives" for peptide synthesis. Innovations like microwave-assisted synthesis and flow chemistry are being explored to reduce solvent waste and improve efficiency when working with such intermediates.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylazepane-2-carboxylic acid represents a cornerstone in peptide science, bridging fundamental research and applied drug development. Its structural features, synthetic utility, and alignment with current trends like "precision medicine" and "peptide therapeutics" ensure its continued prominence in scientific literature and industrial applications.